methyl 2-methyl-4-oxo-3-(p-tolyl)-3,4,5,6-tetrahydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-8-carboxylate

• IUPAC Name: methyl 9-methyl-10-(4-methylphenyl)-11-oxo-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-triene-4-carboxylate
• InChI: InChI=1S/C20H20N2O4/c1-12-4-7-14(8-5-12)22-19(24)21-16-11-20(22,2)26-17-9-6-13(10-15(16)17)18(23)25-3/h4-10,16H,11H2,1-3H3,(H,21,24)
• InChI Key: UZCUMINIHMVENP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)NC3CC2(OC4=C3C=C(C=C4)C(=O)OC)C
• Molecular Formula: C20H20N2O4
• Molecular Weight: 352.4 g/mol

Description

Methyl 2-methyl-4-oxo-3-(p-tolyl)-3,4,5,6-tetrahydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-8-carboxylate is a useful research compound. Its molecular formula is C20H20N2O4 and its molecular weight is 352.39. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• Synthesis Techniques

  A related compound was synthesized through a three-component reaction involving N-aryl-3-oxobutanamides, salicylaldehyde, and urea, demonstrating the versatility of multi-component reactions in constructing complex heterocycles (Gein et al., 2017). This method highlights the potential for creating derivatives of the target compound using similar synthetic strategies.

• Crystal Structure Analysis

  The crystal structure of octahydro-5H,12H-4,11-methano-1H,7H-bis[1,2,5]oxadiazolo[3,4-d:3′,4′-j][1,7,3,9]dioxadiazacyclododecine, a compound with a somewhat similar structure, was determined, showcasing the importance of structural analysis in understanding the properties of complex heterocyclic compounds (Willer et al., 2012).

Potential Biological Activities

• Inhibitory Activity

  An analog of Tröger's base demonstrated inhibitory activity against the enzyme thromboxane A2 synthase, indicating the potential for compounds with similar structures to act as enzyme inhibitors (Johnson et al., 1993). This suggests that the target compound could be explored for similar bioactivities.

• Anticancer Activity

  Novel comenic acid derivatives, including one with a structure that may share functional groups with the target compound, showed synergistic effects with an antitumor drug, indicating potential applications in chemotherapy (Kletskov et al., 2018).

Mechanism of Action

While the exact mechanism of action for this compound is not specified in the search results, similar compounds have shown promising neuroprotective and anti-inflammatory properties. They have been found to inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells. They also exhibited promising neuroprotective activity by reducing the expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells.